Cas no 56661-75-7 (1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo-)

1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo-, is a specialized organic compound featuring a benzopyran core substituted with a methyl group at the 8-position and a carboxylic acid functionality at the 3-position, along with a ketone at the 1-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates and fine chemical synthesis. The presence of both carboxylic acid and ketone groups allows for versatile derivatization, making it valuable in the development of bioactive molecules. Its well-defined molecular framework ensures consistency in synthetic pathways, while its purity and stability support reproducible results in research and industrial processes.

1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo- structure

56661-75-7 structure

Product Name:1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo-

CAS No:56661-75-7

MF:C₁₁H₈O₄

MW:204.178823471069

CID:5262269

Update Time:2026-03-09

1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo- Chemical and Physical Properties

Names and Identifiers

- 1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo-
- Inchi： 1S/C11H8O4/c1-6-3-2-4-7-5-8(10(12)13)15-11(14)9(6)7/h2-5H,1H3,(H,12,13)
- InChI Key： NKQDTSMNXMTHOU-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)OC(=O)C2=C(C)C=CC=C2C=1

1H-2-Benzopyran-3-carboxylic acid, 8-methyl-1-oxo- Pricemore >>

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